BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of C.1. Direct Blue 80 in aqueous and
organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Direct Blue 80

Cat. No.: B082002

A Technical Guide to the Solubility of C.I. Direct
Blue 80

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of C.l. Direct
Blue 80 (CAS No. 12222-00-3), a double azo, metal complex dye. The document compiles
available quantitative data, outlines a general experimental protocol for solubility determination,
and presents a visual workflow for this procedure. It is crucial to distinguish C.l. Direct Blue 80
from C.I. Acid Blue 80 (CAS No. 4474-24-2), as they are distinct chemical compounds with
different properties, and literature can sometimes be ambiguous.

Quantitative Solubility Data

The solubility of a dye is a critical parameter influencing its application, formulation, and
environmental fate. C.I. Direct Blue 80 is characterized by its high affinity for aqueous media.

Table 1: Quantitative Solubility of C.l. Direct Blue 80

Solvent System Temperature Solubility
Water 20°C 26.12 g/L[1][2]
Organic Solvents - Data not available
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Note: While qualitative descriptions indicate C.l. Direct Blue 80 has very good water solubility,
precise quantitative data in various organic solvents is not readily available in the reviewed
literature.[3] Researchers should experimentally determine solubility in specific organic solvents
as required for their applications.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a dye like
C.l. Direct Blue 80 in a given solvent. This method is based on the principle of creating a
saturated solution and subsequently measuring the concentration of the dissolved solute.

Objective: To determine the saturation solubility of C.I. Direct Blue 80 in a specified solvent at
a constant temperature.

Materials:

o C.I. Direct Blue 80 powder

e Solvent of interest (e.g., deionized water, ethanol, DMSO)
e Volumetric flasks

e Thermostatic shaker or water bath

o Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate
membrane)

o UV-Vis Spectrophotometer
» Analytical balance

o Pipettes

Methodology:

e Preparation of Calibration Curve:
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o Prepare a stock solution of C.I. Direct Blue 80 of a known concentration (e.g., 1 g/L) in
the chosen solvent.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for C.l. Direct Blue 80 using the UV-Vis spectrophotometer.

o Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration
curve, which should conform to the Beer-Lambert law.

o Preparation of Saturated Solution:

o Add an excess amount of C.I. Direct Blue 80 powder to a known volume of the solvent in
a sealed container (e.g., a centrifuge tube or flask). The presence of undissolved solid is
essential to ensure saturation.

o Place the container in a thermostatic shaker or water bath set to the desired experimental
temperature (e.g., 20°C).

o Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure the
solution is fully saturated. Continuous agitation is required.

o Separation of Undissolved Solute:
o After equilibration, remove the container from the shaker.

o To separate the undissolved dye from the saturated solution, either centrifuge the sample
at high speed or filter the solution using a chemically inert syringe filter (e.g., PTFE or
nylon) that does not adsorb the dye. This step must be performed quickly to minimize
temperature fluctuations.

e Concentration Measurement:

o Carefully take an aliquot of the clear supernatant (the saturated solution).
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o Dilute the aliquot with a known volume of the solvent to bring its absorbance within the
linear range of the previously established calibration curve.

o Measure the absorbance of the diluted sample at Amax using the UV-Vis

spectrophotometer.

» Calculation of Solubility:

o Using the equation from the calibration curve, determine the concentration of the diluted

sample.

o Calculate the concentration of the original, undiluted saturated solution by multiplying the
result by the dilution factor. This value represents the solubility of C.I. Direct Blue 80 in

the solvent at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining

dye solubility.
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Workflow for Dye Solubility Determination
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Caption: Workflow for the experimental determination of dye solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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